3-Amino-4-methyl-N-(prop-2-EN-1-YL)benzamide

• IUPAC Name: 3-amino-4-methyl-N-prop-2-enylbenzamide
• InChI: InChI=1S/C11H14N2O/c1-3-6-13-11(14)9-5-4-8(2)10(12)7-9/h3-5,7H,1,6,12H2,2H3,(H,13,14)
• InChI Key: PRCMGJRHULNZEV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NCC=C)N
• Molecular Formula: C11H14N2O
• Molecular Weight: 190.24 g/mol

Description

3-Amino-4-methyl-N-(prop-2-EN-1-YL)benzamide (AMPEB) is an organic compound that is used in a variety of scientific research applications, particularly in the fields of biochemistry and physiology. AMPEB is a derivative of benzamide, a compound that is commonly used in laboratory experiments. AMPEB has several unique properties, which make it an attractive option for scientific research. It is a highly soluble compound that is easily synthesized and can be used in a wide range of experiments.

Scientific Research Applications

Aminolysis and Hydrolysis Reactions

Research by Jones (1981) demonstrated the application of a compound structurally similar to 3-Amino-4-methyl-N-(prop-2-EN-1-YL)benzamide in aminolysis and hydrolysis reactions. This study highlighted its potential use in synthesizing various chemical derivatives, including amino-acid derivatives, through condensation reactions with compounds like diethyl oxalate and 2-formylbenzoic acid (Jones, 1981).

Electrophoretic Separation in Pharmaceutical Analysis

Lei Ye et al. (2012) explored the use of a similar compound in the electrophoretic separation of pharmaceutical substances. This study indicates its potential role in quality control and analysis of complex pharmaceutical mixtures (Ye et al., 2012).

Neuroleptic Activity

Research by Iwanami et al. (1981) investigated the neuroleptic activity of benzamides, which are structurally related to this compound. Their study focused on the inhibitory effects on apomorphine-induced behavior in rats, providing insights into the potential neurological applications of such compounds (Iwanami et al., 1981).

Luminescent Properties

A study by Srivastava et al. (2017) explored the luminescent properties of pyridyl substituted benzamides. These findings suggest possible applications in optoelectronics and sensor technologies (Srivastava et al., 2017).

Cardiac Electrophysiological Activity

Morgan et al. (1990) studied the cardiac electrophysiological activity of N-substituted benzamides, indicating their potential in developing treatments for cardiac conditions (Morgan et al., 1990).

Fluoride Anion Detection

Younes et al. (2020) synthesized benzamide derivatives for colorimetric sensing of fluoride anions. This application demonstrates the potential use of such compounds in environmental monitoring and analytical chemistry (Younes et al., 2020).

Anticancer Activity

Research by Yılmaz et al. (2015) and Tiwari et al. (2017) explored the synthesis of benzamide derivatives with potential anticancer activities, highlighting the role of these compounds in developing new therapeutic agents (Yılmaz et al., 2015), (Tiwari et al., 2017).

Antibacterial Activity

Studies by Adam et al. (2016) and Mange et al. (2013) demonstrated the antibacterial potential of compounds related to this compound, suggesting their use in developing new antimicrobial agents (Adam et al., 2016), (Mange et al., 2013).